Cas no 55304-77-3 (2,6-dibromo-3-chloropyridine)

• Product Name: 2,6-dibromo-3-chloropyridine
• CAS No: 55304-77-3
• MF: C₅H₂Br₂ClN
• MW: 271.33707857132
• MDL: MFCD13185436
• CID: 2199111
• PubChem ID: 12259375
• Update Time: 2025-10-31

2,6-dibromo-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-DIBROMO-3-CHLORO-PYRIDINE
• 2,6-dibromo-3-chloropyridine
• 2,6-dibromo(chloro)pyridine
• 3-Chloro-2,6-dibromopyridine
• Pyridine, 2,6-dibromo-3-chloro-
• DTXSID00482807
• 55304-77-3
• EN300-3263787
• SCHEMBL7111811
• DB-093498
• MFCD13185436
• AKOS025394748
• SB55476

• MDL： MFCD13185436
• Inchi： 1S/C5H2Br2ClN/c6-4-2-1-3(8)5(7)9-4/h1-2H
• InChI Key： GFDGSOAAFDXXDO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)Br)Cl

Computed Properties

• Exact Mass: 270.82220g/mol
• Monoisotopic Mass: 268.82425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,6-dibromo-3-chloropyridine

Introduction to 2,6-dibromo-3-chloropyridine (CAS No. 55304-77-3)

2,6-dibromo-3-chloropyridine (CAS No. 55304-77-3) is a halogenated pyridine compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its molecular structure, which includes two bromine atoms and one chlorine atom substituted on a pyridine ring. The presence of these halogen substituents imparts specific reactivity and stability profiles that make 2,6-dibromo-3-chloropyridine a valuable intermediate in synthetic chemistry.

The synthesis of 2,6-dibromo-3-chloropyridine typically involves multistep processes, often starting from readily available pyridine derivatives. One common approach is the sequential bromination and chlorination of pyridine, followed by purification to achieve the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the synthesis of halogenated compounds, including 2,6-dibromo-3-chloropyridine. These methods aim to reduce the use of hazardous reagents and minimize waste generation.

In the pharmaceutical industry, 2,6-dibromo-3-chloropyridine has shown promise as a key intermediate in the synthesis of various bioactive molecules. Its halogen substituents can be selectively modified through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, to introduce functional groups that enhance the biological activity of the final product. For instance, recent studies have explored the use of 2,6-dibromo-3-chloropyridine in the development of novel antiviral agents and anticancer drugs. The ability to fine-tune the structure of these compounds through targeted modifications has opened new avenues for drug discovery and development.

Beyond pharmaceutical applications, 2,6-dibromo-3-chloropyridine has also found utility in the agrochemical industry. As an intermediate in the synthesis of pesticides and herbicides, it contributes to the development of more effective and environmentally sustainable crop protection products. The halogenated nature of this compound can enhance its stability and efficacy against various pests and pathogens. Additionally, research has shown that certain derivatives of 2,6-dibromo-3-chloropyridine exhibit improved solubility and bioavailability, which are crucial factors for their practical application in agriculture.

In materials science, 2,6-dibromo-3-chloropyridine has been investigated for its potential use in the synthesis of functional polymers and other advanced materials. The presence of multiple halogen substituents provides opportunities for post-polymerization modifications, allowing for the creation of materials with tailored properties. For example, recent studies have demonstrated the use of 2,6-dibromo-3-chloropyridine-based monomers in the development of conductive polymers with enhanced electrical conductivity and mechanical strength. These materials have potential applications in electronics, energy storage devices, and other high-tech industries.

The environmental impact of halogenated compounds like 2,6-dibromo-3-chloropyridine is a topic of ongoing research. While these compounds offer numerous benefits in various applications, their persistence in the environment and potential toxicity must be carefully considered. Efforts are being made to develop more sustainable synthetic routes and to evaluate the environmental fate and effects of these compounds through comprehensive risk assessments. This ensures that their use remains safe and responsible.

In conclusion, 2,6-dibromo-3-chloropyridine (CAS No. 55304-77-3) is a versatile compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties make it an important intermediate in synthetic chemistry, contributing to advancements in drug discovery, crop protection, and material innovation. Ongoing research continues to explore new avenues for its use while ensuring environmental sustainability and safety.